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Compound of Interest

Compound Name: D-Fructose-d

Cat. No.: B12400297

This document provides essential safety and logistical information for the proper disposal of D-
Fructose in a laboratory setting. The following procedures are designed to ensure safe handling
and compliance with standard laboratory practices.

Summary of D-Fructose Safety Profile

D-Fructose is not classified as a hazardous substance or mixture according to Regulation (EC)
No. 1272/2008.[1] It is a water-soluble solid that is unlikely to persist in the environment.[2]
While generally not considered hazardous, proper disposal procedures should still be followed
to maintain a safe and compliant laboratory environment.

Disposal Procedures for Solid D-Fructose

For the disposal of solid D-Fructose, such as unused product or spills, follow these steps:

e Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate
PPE, including safety glasses, gloves, and a lab coat.

o Containment: For spills, sweep or vacuum the material and place it into a suitable, labeled
container for disposal.[1][2] Avoid actions that could generate dust.[2][3][4]

o Disposal: The collected solid waste should be disposed of in accordance with local, regional,
and national regulations. It is recommended to consult with your institution's environmental
health and safety (EHS) office or a licensed disposal company to ensure proper classification
and disposal.[1][4]
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Disposal Procedures for D-Fructose Solutions

For aqueous solutions of D-Fructose:

Small Quantities: For very small quantities, dilution with a large amount of water followed by
disposal down the drain may be permissible, subject to local regulations. Always consult your
institution's EHS guidelines before proceeding.

Large Quantities & Spills: For larger volumes or spills, absorb the liquid with an inert material
(e.g., vermiculite, sand, or earth).

Containment: Place the absorbent material into a suitable, labeled container for disposal.

Disposal: Dispose of the container and its contents in accordance with your institution's
policies and local regulations.[5][6] Do not let the product enter drains without authorization.

(31718l

General Recommendations and Regulatory Compliance

Consult Local Regulations: Chemical waste generators must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal.[2][4]

Labeling: Ensure all waste containers are clearly and accurately labeled with their contents.

Avoid Contamination: Do not mix D-Fructose waste with other chemical waste streams
unless explicitly permitted by your institution's EHS guidelines.

D-Fructose Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of D-

Fructose in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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